Cas no 1121058-39-6 (3-chloro-5-phenylpyridin-2-amine)

• Product Name: 3-chloro-5-phenylpyridin-2-amine
• CAS No: 1121058-39-6
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 1199811
• PubChem ID: 46311798
• Update Time: 2025-06-08

3-chloro-5-phenylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-phenylpyridin-2-amine
• DB-083241
• 1121058-39-6
• YANYXYDKIAUURI-UHFFFAOYSA-N
• 3-Chloro-5-phenyl-pyridin-2-ylamine
• SCHEMBL3647945
• DTXSID70673326
• 2-Amino-3-chloro-5-phenylpyridine
• A1-85223

• Inchi： 1S/C11H9ClN2/c12-10-6-9(7-14-11(10)13)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key： YANYXYDKIAUURI-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.0454260g/mol
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-chloro-5-phenylpyridin-2-amine

Recent Advances in the Study of 3-chloro-5-phenylpyridin-2-amine (CAS: 1121058-39-6)

3-chloro-5-phenylpyridin-2-amine (CAS: 1121058-39-6) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, positioning it as a promising candidate for further research.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and optimization of 3-chloro-5-phenylpyridin-2-amine derivatives for their inhibitory effects on specific kinase targets. The research highlighted the compound's ability to modulate kinase activity, suggesting its potential as a lead compound for the development of kinase inhibitors. The study employed a combination of computational modeling and in vitro assays to identify the most potent derivatives, with promising results in terms of selectivity and efficacy.

Another significant finding comes from a recent preprint on bioRxiv (2024), which explored the compound's role in targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers demonstrated that 3-chloro-5-phenylpyridin-2-amine could disrupt key PPIs, leading to reduced tumor growth in preclinical models. This study opens new avenues for the development of PPI inhibitors, a challenging yet highly sought-after area in drug discovery.

In addition to its therapeutic potential, the compound has also been studied for its chemical properties. A paper in Organic & Biomolecular Chemistry (2023) detailed a novel synthetic route for 3-chloro-5-phenylpyridin-2-amine, emphasizing its scalability and efficiency. The authors reported a high yield and purity, which is critical for its application in large-scale pharmaceutical production.

Despite these advancements, challenges remain. The pharmacokinetic properties of 3-chloro-5-phenylpyridin-2-amine, such as its bioavailability and metabolic stability, require further optimization. Ongoing research is focused on modifying the compound's structure to enhance its drug-like properties while retaining its biological activity.

In conclusion, 3-chloro-5-phenylpyridin-2-amine (CAS: 1121058-39-6) represents a versatile scaffold with significant potential in medicinal chemistry. Its applications in kinase inhibition and PPI modulation highlight its relevance in modern drug discovery. Future studies should aim to address its pharmacokinetic limitations and explore its efficacy in clinical settings.